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Compound of Interest

Compound Name: Dexfenfluramine

Cat. No.: B1670338 Get Quote

For Immediate Implementation: As of December 23, 2022, dexfenfluramine, as a component

of fenfluramine, is no longer classified as a controlled substance by the U.S. Drug Enforcement

Administration (DEA).[1][2] This significant regulatory change simplifies the disposal process,

removing the stringent requirements for controlled substances. However, proper disposal is still

crucial to ensure environmental safety and regulatory compliance. This guide provides

essential, step-by-step procedures for the safe and compliant disposal of dexfenfluramine in a

research or laboratory setting.

Core Disposal Principles for a Laboratory Setting
In the absence of specific federal disposal mandates for non-controlled substances like

dexfenfluramine, the primary responsibility for its proper disposal falls under the guidelines for

non-hazardous pharmaceutical waste, as determined by the Resource Conservation and

Recovery Act (RCRA) and institutional policies. Researchers, scientists, and drug development

professionals should adhere to the protocols established by their institution's Environmental

Health and Safety (EHS) department.

The recommended best practice for the disposal of any non-hazardous pharmaceutical waste,

including dexfenfluramine, is incineration through a licensed waste management vendor. This

method ensures the complete destruction of the active pharmaceutical ingredient, preventing

its release into the environment.

Step-by-Step Disposal Protocol
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Consult Your Institution's EHS Department: Before initiating any disposal procedure, contact

your facility's Environmental Health and Safety (EHS) department. They will provide specific

guidance based on local and state regulations and institutional protocols for non-hazardous

pharmaceutical waste.[3]

Segregate the Waste:

Do not mix dexfenfluramine waste with hazardous chemical waste (e.g., solvents,

reactive chemicals) or biohazardous waste.[4]

Store dexfenfluramine waste in a designated, secure area to prevent accidental contact

or diversion.

Properly Containerize and Label the Waste:

Use a dedicated, leak-proof container compatible with chemical waste.

Clearly label the container as "Non-Hazardous Pharmaceutical Waste for Incineration" and

identify the primary content as "Dexfenfluramine." Include the accumulation start date.[5]

Arrange for Pickup and Disposal:

Follow your EHS department's procedure for requesting a waste pickup.

The EHS department will coordinate with a licensed hazardous waste management

vendor for the transportation and incineration of the material.

Disposal Options Overview
For a clear comparison of disposal methodologies, the following table summarizes the available

options for dexfenfluramine.
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Disposal
Method

Target
Environment

Key
Requirements

Regulatory
Oversight

Best Practice

Incineration via

Waste Vendor

Laboratory/Institu

tional

Segregation,

proper labeling,

coordination with

EHS.[3][4]

EPA (RCRA

Subtitle D),

State/Local

Regulations

Yes

Drug Take-Back

Program

Household/Perso

nal

Transport to an

authorized

collection site.[6]

DEA, State/Local

Programs

No (for lab

settings)

Household Trash

Disposal

Household/Perso

nal

Mix with an

undesirable

substance (e.g.,

cat litter, coffee

grounds), place

in a sealed bag.

[7][8]

FDA/EPA

Recommendatio

ns

No (for lab

settings)

Logical Workflow for Dexfenfluramine Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of dexfenfluramine in a laboratory setting.
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Dexfenfluramine Waste Generated

Is it a DEA Controlled
Substance?

No (as of 12/23/2022)

 No 

Is it RCRA Hazardous
(P- or U-listed)?

No (assumed)

 No 
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Leak-Proof Container
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Caption: Dexfenfluramine Disposal Workflow for Laboratories.
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Disclaimer: This information is intended for guidance purposes for researchers, scientists, and

drug development professionals. Always consult with your institution's Environmental Health

and Safety department and adhere to all applicable federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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